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Compound of Interest

Compound Name: Fmoc-D-Met-OH

Cat. No.: B1141987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-D-Met-OH (N-α-(9-Fluorenylmethoxycarbonyl)-D-methionine) is a critical building block

in solid-phase peptide synthesis (SPPS) for the introduction of D-methionine residues. As with

any chemical reagent, a thorough understanding of its safety profile and proper handling

procedures is paramount to ensure the well-being of laboratory personnel and the integrity of

research outcomes. This technical guide provides a comprehensive overview of the safety data

for Fmoc-D-Met-OH, compiled from various supplier safety data sheets, to support its safe and

effective use in research and development.

Chemical and Physical Properties
A foundational aspect of safe handling is the knowledge of a substance's physical and chemical

properties. This data is essential for appropriate storage, handling, and emergency response

planning.
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Property Value References

CAS Number 112883-40-6 [1]

Molecular Formula C₂₀H₂₁NO₄S [1]

Molecular Weight 371.5 g/mol [1][2]

Appearance White powder [1]

Melting Point 110 - 140 °C [1]

Purity ≥ 98% (HPLC) [1]

Optical Rotation [a]20D = +28 ±2° (c=1 in DMF) [1]

Storage Temperature 0 - 8 °C [1]

Hazard Identification and Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. However, it is noteworthy that the

classification for Fmoc-D-Met-OH can vary between suppliers, indicating potential differences

in impurity profiles or data interpretation.

Hazard Statement Classification Reported Frequency

H335 May cause respiratory irritation 50%

H315 Causes skin irritation 37.5%

H319 Causes serious eye irritation 37.5%

H302 Harmful if swallowed 12.5%

H312 Harmful in contact with skin 12.5%

H332 Harmful if inhaled 12.5%

Note: Percentages indicate the notified classification ratio from companies that provide hazard

codes. Some suppliers also report that the substance does not meet GHS hazard criteria.[2][3]
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Toxicological Data
Comprehensive quantitative toxicological data, such as LD50 (median lethal dose) or LC50

(median lethal concentration), for Fmoc-D-Met-OH is not readily available in the public domain.

The provided hazard statements suggest potential for acute toxicity, skin and eye irritation, and

respiratory irritation.

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling, including the consistent use of appropriate personal

protective equipment, is crucial to minimize exposure risk.

Experimental Protocol: General Handling
Engineering Controls: Conduct all handling of Fmoc-D-Met-OH powder in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation of dust particles.[4]

Weighing: When weighing the powder, use an analytical balance within a ventilated

enclosure or fume hood.

Dissolution: When preparing solutions, slowly add the solid to the solvent to prevent

splashing.

Hygiene: Wash hands thoroughly after handling and before breaks or leaving the laboratory.

[4]

Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification References

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.
[4]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat.
[4]

Respiratory Protection

For operations generating

dust, a NIOSH-approved N95

respirator or higher is

recommended.

Emergency Procedures
Preparedness for accidental exposure or release is a critical component of laboratory safety.
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Situation
First Aid / Spill Response
Measures

References

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek medical

attention.

[4]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek medical attention.

[4]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

medical attention.

[4]

Fire

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide as

extinguishing media. Wear

self-contained breathing

apparatus for firefighting if

necessary.

[4]

Accidental Release

Wear appropriate PPE. Avoid

dust formation. Sweep up the

spilled solid and place it in a

suitable, closed container for

disposal. Do not let the product

enter drains.

[4]
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Storage and Disposal
Proper storage is essential for maintaining the chemical integrity of Fmoc-D-Met-OH, while

appropriate disposal is necessary for environmental protection.

Aspect Recommendation References

Storage

Store in a tightly closed

container in a dry and well-

ventilated place.

Recommended storage

temperature is between 0 and

8 °C.

[1][4]

Disposal

Dispose of waste in

accordance with local, state,

and federal regulations. Do not

dispose of down the drain.

[5][6]

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Fmoc-D-Met-OH
from receipt to disposal, highlighting key safety checkpoints.
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Caption: A logical workflow for the safe handling of Fmoc-D-Met-OH.
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Conclusion
While Fmoc-D-Met-OH is an indispensable reagent in peptide chemistry, it necessitates careful

handling due to its potential hazards. By adhering to the guidelines outlined in this technical

guide, researchers, scientists, and drug development professionals can mitigate risks, ensure a

safe laboratory environment, and achieve reliable and reproducible results in their synthetic

endeavors. It is imperative to always consult the most recent and specific Safety Data Sheet

provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1141987?utm_src=pdf-body
https://www.benchchem.com/product/b1141987?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/49645
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Met-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Met-OH
https://advancedchemtech.com/product/fmoc-met-oh/
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600713-a013-fmoc-met-oh.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Fmoc_D_Bpa_OH.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.benchchem.com/product/b1141987#fmoc-d-met-oh-safety-data-sheet-information
https://www.benchchem.com/product/b1141987#fmoc-d-met-oh-safety-data-sheet-information
https://www.benchchem.com/product/b1141987#fmoc-d-met-oh-safety-data-sheet-information
https://www.benchchem.com/product/b1141987#fmoc-d-met-oh-safety-data-sheet-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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